(2S)-2-(prop-1-yn-1-yl)pyrrolidine-2-carboxylic acid, trifluoroacetic acid
Overview
Description
(2S)-2-(prop-1-yn-1-yl)pyrrolidine-2-carboxylic acid, trifluoroacetic acid (TFPA) is an organic compound with a molecular formula of C7H11F3NO2. It is a colorless, odorless, and water-soluble compound that is used in a variety of scientific and industrial applications. TFPA was first synthesized in the early 1990s and has since been extensively studied for its chemical and biological properties.
Scientific Research Applications
(2S)-2-(prop-1-yn-1-yl)pyrrolidine-2-carboxylic acid, trifluoroacetic acid has a wide range of applications in scientific research. It is used in organic synthesis, as a catalyst for reactions, and as a reagent for the synthesis of other compounds. (2S)-2-(prop-1-yn-1-yl)pyrrolidine-2-carboxylic acid, trifluoroacetic acid is also used as a solvent for chromatography and as a reactant in the synthesis of peptides and proteins. Additionally, it is used in the synthesis of pharmaceuticals, as well as in the production of polymers and other materials.
Mechanism of Action
The mechanism of action of (2S)-2-(prop-1-yn-1-yl)pyrrolidine-2-carboxylic acid, trifluoroacetic acid is not fully understood. It is believed to act as a proton donor, which helps to facilitate the formation of new bonds between molecules. Additionally, (2S)-2-(prop-1-yn-1-yl)pyrrolidine-2-carboxylic acid, trifluoroacetic acid is thought to act as a Lewis acid, which helps to activate molecules and promote reactions.
Biochemical and Physiological Effects
(2S)-2-(prop-1-yn-1-yl)pyrrolidine-2-carboxylic acid, trifluoroacetic acid has been studied for its biochemical and physiological effects. It has been found to have antifungal activity, as well as antibacterial and antiviral activity. It has also been found to have anti-inflammatory and analgesic effects. Additionally, (2S)-2-(prop-1-yn-1-yl)pyrrolidine-2-carboxylic acid, trifluoroacetic acid has been shown to have antioxidant activity, which can help to protect cells from damage caused by free radicals.
Advantages and Limitations for Lab Experiments
(2S)-2-(prop-1-yn-1-yl)pyrrolidine-2-carboxylic acid, trifluoroacetic acid has several advantages for use in laboratory experiments. It is a water-soluble compound, which makes it easy to work with and store. Additionally, it is relatively inexpensive and has a low toxicity level, which makes it a safe and cost-effective reagent for use in experiments. However, (2S)-2-(prop-1-yn-1-yl)pyrrolidine-2-carboxylic acid, trifluoroacetic acid also has some limitations. It is not very stable and can decompose over time, which can affect the accuracy of results. Additionally, it can react with other compounds, which can lead to unwanted side reactions.
Future Directions
There are a number of potential future directions for research into (2S)-2-(prop-1-yn-1-yl)pyrrolidine-2-carboxylic acid, trifluoroacetic acid. These include further investigation into its biochemical and physiological effects, as well as its potential applications in drug development. Additionally, further research into its mechanism of action and its stability in different environments could help to improve its use in laboratory experiments. Finally, further research into its potential uses in the production of polymers and other materials could lead to new and improved products.
Synthesis Methods
(2S)-2-(prop-1-yn-1-yl)pyrrolidine-2-carboxylic acid, trifluoroacetic acid can be synthesized using a variety of methods, including the reaction of acrylonitrile and trifluoroacetic anhydride, the reaction of propargyl alcohol and trifluoroacetic anhydride, and the reaction of pyrrolidine-2-carboxylic acid and trifluoroacetic anhydride. The most common method is the reaction of acrylonitrile and trifluoroacetic anhydride, which produces (2S)-2-(prop-1-yn-1-yl)pyrrolidine-2-carboxylic acid, trifluoroacetic acid in high yields. This reaction is typically conducted in a solvent such as dimethylformamide or dimethyl sulfoxide at temperatures ranging from 0 to 80°C.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (2S)-2-(prop-1-yn-1-yl)pyrrolidine-2-carboxylic acid, trifluoroacetic acid involves the conversion of prop-1-yn-1-ol to the corresponding prop-1-yn-1-yl chloride, followed by reaction with pyrrolidine-2-carboxylic acid in the presence of a base. The resulting product is then treated with trifluoroacetic acid to obtain the final compound.", "Starting Materials": [ "Prop-1-yn-1-ol", "Pyrrolidine-2-carboxylic acid", "Base (e.g. sodium hydroxide)", "Trifluoroacetic acid" ], "Reaction": [ "Convert prop-1-yn-1-ol to prop-1-yn-1-yl chloride using thionyl chloride or phosphorus pentachloride", "React prop-1-yn-1-yl chloride with pyrrolidine-2-carboxylic acid in the presence of a base (e.g. sodium hydroxide) to obtain (2S)-2-(prop-1-yn-1-yl)pyrrolidine-2-carboxylic acid", "Treat the product with trifluoroacetic acid to obtain the final compound" ] } | |
CAS RN |
2768300-43-0 |
Product Name |
(2S)-2-(prop-1-yn-1-yl)pyrrolidine-2-carboxylic acid, trifluoroacetic acid |
Molecular Formula |
C10H12F3NO4 |
Molecular Weight |
267.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
